Cas no 1999750-35-4 (3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol)

• Product Name: 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol
• CAS No: 1999750-35-4
• MF: C₇H₁₀FN₃O₂
• MW: 187.171604633331
• CID: 5799768
• PubChem ID: 165607955
• Update Time: 2025-05-23

3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol
• 1999750-35-4
• EN300-1295066
• 3-[(5-amino-6-fluoropyrimidin-4-yl)oxy]propan-1-ol

• Inchi： 1S/C7H10FN3O2/c8-6-5(9)7(11-4-10-6)13-3-1-2-12/h4,12H,1-3,9H2
• InChI Key： RMSKFWBVBHBZMC-UHFFFAOYSA-N
• SMILES： FC1=C(C(=NC=N1)OCCCO)N

Computed Properties

• Exact Mass: 187.07570473g/mol
• Monoisotopic Mass: 187.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol

Introduction to 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol (CAS No. 1999750-35-4)

3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol, with the CAS number 1999750-35-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorinated pyrimidine moiety and an aliphatic alcohol group. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol is particularly intriguing due to its potential to interact with specific biological targets. The fluorine atom in the pyrimidine ring can enhance the compound's lipophilicity and metabolic stability, while the hydroxyl group provides a site for hydrogen bonding and other intermolecular interactions. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the biological activities of 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol. One notable area of research has been its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The antiproliferative effects are attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression. These findings suggest that 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol could be a potential lead compound for the development of novel anticancer drugs.

The pharmacological profile of 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol has been further elucidated through in vitro and in vivo studies. In vitro assays have shown that the compound exhibits good solubility and stability under physiological conditions, which are essential for its effective delivery to target tissues. In vivo studies using animal models have confirmed its oral bioavailability and distribution to various organs, including the liver, lungs, and brain. These findings highlight the compound's potential for systemic administration in therapeutic settings.

The safety profile of 3-(5-amino-6-fluoropyrimidin-4-yl)oxypropan-1-ol is another critical aspect that has been investigated. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further research is needed to fully evaluate its long-term safety and potential side effects in humans.

In conclusion, 3-(5-amino-6-fluoropyrimidin-4-yloxypropan)-1-o